3-(2-furyl)-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]prop-2-enamide
• InChI: InChI=1S/C22H18N2O3/c1-14-5-9-20-19(12-14)24-22(27-20)16-7-6-15(2)18(13-16)23-21(25)10-8-17-4-3-11-26-17/h3-13H,1-2H3,(H,23,25)/b10-8+
• InChI Key: BIOFSVSQNBXLQF-CSKARUKUSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)C=CC4=CC=CO4
• Isomeric SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)/C=C/C4=CC=CO4
• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol

Description

3-(2-furyl)-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a synthetic compound that is prepared using specific chemical reactions, and its properties and mechanism of action have been studied extensively.

Mechanism of Action

The mechanism of action of 3-(2-furyl)-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide is based on its chemical structure and properties. The compound is fluorescent, which allows it to be used as a probe for detecting specific molecules in biological systems. It can also be activated by light, which makes it useful as a photosensitizer in photodynamic therapy. The compound can also form stable complexes with other molecules, which makes it useful as a drug delivery system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on its specific applications. When used as a fluorescent probe, it can be used to detect specific molecules in biological systems, which can provide valuable information about cellular processes and disease mechanisms. When used as a photosensitizer in photodynamic therapy, it can induce cell death in cancer cells, which can be an effective treatment option. When used as a drug delivery system, it can target specific cells or tissues, which can improve the efficacy and reduce the side effects of drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-furyl)-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide in lab experiments include its fluorescent properties, which allow for easy detection and visualization of specific molecules, and its ability to form stable complexes with other molecules, which makes it useful as a drug delivery system. However, the limitations of using this compound include its potential toxicity, which can affect the results of experiments, and its limited solubility in certain solvents, which can affect its application in certain experiments.

Future Directions

There are several future directions for research on 3-(2-furyl)-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide. One direction is to investigate its potential use as a diagnostic tool for detecting specific diseases, such as cancer. Another direction is to explore its potential as a therapeutic agent for treating various diseases, such as cancer and inflammatory disorders. Additionally, further research can be conducted to optimize its properties and improve its efficacy as a drug delivery system.

Scientific Research Applications

3-(2-furyl)-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide has been studied extensively for its potential applications in various fields of scientific research. It has been used as a fluorescent probe for detecting specific molecules, such as proteins and enzymes, in biological systems. It has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, it has been investigated for its potential use as a drug delivery system, where it can be used to target specific cells or tissues.